![molecular formula C13H10IN5 B8614069 4-N-(3-iodophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine](/img/structure/B8614069.png)
4-N-(3-iodophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine
Cat. No. B8614069
M. Wt: 363.16 g/mol
InChI Key: XHAMGUHNIYOUSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713484B2
Procedure details
A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (72 mg, 0.37 mmol) and 3-iodoaniline (1.25 g, 5.71 mmol) is stirred at 160° C. for 30 min. The resulting product is chromatographed over silica gel (5-7% MeOH/CH2Cl2) to give 7-amino-4-(3-iodoanilino)pyrido[4,3-d]pyrimidine (83 mg, 61%) as a light brown rosettes. 1H NMR (DMSO) δ 9.84 (1H, brs), 9.34 (1H, s), 8.44 (1H, s), 8.30 (1H, brs), 7.90 (1H, dd, J=7.9, 0.8 Hz), 7.47 (1H, d, J=7.7 Hz), 7.18 (1H, t, J=8.0 Hz), 6.66 (2H, brs), 6.46 (1H, s).
Yield
61%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:11]=[CH:10][C:9]2[C:8](SC)=[N:7][CH:6]=[N:5][C:4]=2[CH:3]=1.[I:14][C:15]1[CH:16]=[C:17]([CH:19]=[CH:20][CH:21]=1)[NH2:18]>>[NH2:1][C:2]1[N:11]=[CH:10][C:9]2[C:8]([NH:18][C:17]3[CH:19]=[CH:20][CH:21]=[C:15]([I:14])[CH:16]=3)=[N:7][CH:6]=[N:5][C:4]=2[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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72 mg
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Type
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reactant
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Smiles
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NC1=CC=2N=CN=C(C2C=N1)SC
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Name
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Quantity
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1.25 g
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Type
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reactant
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Smiles
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IC=1C=C(N)C=CC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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160 °C
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Stirring
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Type
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CUSTOM
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Details
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is stirred at 160° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting product is chromatographed over silica gel (5-7% MeOH/CH2Cl2)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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NC1=CC=2N=CN=C(C2C=N1)NC1=CC(=CC=C1)I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 83 mg | |
| YIELD: PERCENTYIELD | 61% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
